Cas no 65171-12-2 (4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-)

4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL- structure
65171-12-2 structure
Product Name:4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-
CAS No:65171-12-2
MF:C6H4F4N2
MW:180.102974891663
CID:3312158
Update Time:2025-04-21

4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL-
    • Inchi: 1S/C6H4F4N2/c1-11-4-2(7)5(9)12-6(10)3(4)8/h1H3,(H,11,12)
    • InChI Key: XXVKPBPMLKVSRN-UHFFFAOYSA-N
    • SMILES: C1(F)=NC(F)=C(F)C(NC)=C1F

Computed Properties

  • Exact Mass: 180.031
  • Monoisotopic Mass: 180.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9A^2

4-PYRIDINAMINE, 2,3,5,6-TETRAFLUORO-N-METHYL- Related Literature

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